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Compound of Interest

Compound Name: Lsd1-IN-22

Cat. No.: B12397650 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of potent chemical compounds is paramount. This document provides essential safety

and logistical information for Lsd1-IN-22, a potent Lysine-specific demethylase 1 (LSD1)

inhibitor. The following procedural guidance is designed to be a critical resource for your

laboratory safety and chemical handling protocols.

Chemical and Physical Properties
A summary of the known quantitative data for Lsd1-IN-22 is provided below for easy reference.

Property Value Source

Molecular Formula C9H8BrF2N [1]

Molecular Weight 248.07 g/mol [1]

CAS Number 2821068-05-5 [1]

Ki value for LSD1 98 nM [1][2]

Solubility 10 mM in DMSO [1]

Appearance Solid [3]

Shipping Condition Room temperature [1]
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Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for Lsd1-IN-22 is not publicly available, a

conservative approach to personal protection is warranted. The following PPE is recommended

for handling Lsd1-IN-22, based on standard laboratory procedures for potent, powdered

chemical compounds.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised when handling the

solid compound or

concentrated solutions.

Discard gloves immediately

after handling and wash hands

thoroughly.[4][5]

Body Protection Laboratory coat

A fully buttoned, long-sleeved

lab coat should be worn to

protect clothing and skin.[4][5]

For handling larger quantities

or in case of potential for

significant spills, a disposable

gown is recommended.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Required at all times when in

the laboratory where Lsd1-IN-

22 is being handled. A face

shield should be worn in

addition to goggles when there

is a risk of splashing.[5]

Respiratory Protection NIOSH-approved respirator

A fit-tested N95 respirator or

higher is recommended when

handling the powdered form of

Lsd1-IN-22 outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.[6]

Foot Protection Closed-toe shoes

Required in all laboratory

settings to protect against

spills.[4]
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Operational and Disposal Plans
A clear, step-by-step plan for the handling and disposal of Lsd1-IN-22 is crucial to maintain a

safe laboratory environment.

Operational Plan: Step-by-Step Handling Procedure
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Lsd1-IN-22 in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[7] The compound should be stored at room

temperature as per the shipping conditions.[1]

Preparation for Use:

All handling of the solid compound should be performed in a certified chemical fume hood

to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing papers for handling the powder.

Solution Preparation:

Prepare solutions in the chemical fume hood.

Lsd1-IN-22 is soluble in DMSO at 10 mM.[1]

Add the solvent slowly to the solid to avoid splashing.

Use in Experiments:

When using solutions of Lsd1-IN-22, continue to wear appropriate PPE.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Spill Management:
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In case of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Chemical Waste: All solid waste (e.g., contaminated weighing papers, pipette tips, gloves)

and solutions containing Lsd1-IN-22 should be disposed of as hazardous chemical waste.

Containers: Collect all waste in clearly labeled, sealed containers.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance.
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Experimental Workflow for Lsd1-IN-22 Handling

Preparation

Handling (in Fume Hood)

Experimentation

Disposal

Receive & Inspect Package

Store in a Cool, Dry, Well-Ventilated Area

If package is intact

Don Appropriate PPE

Weigh Solid Compound

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Collect Waste in Labeled Containers

Dispose of Hazardous Waste per EHS Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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